Cas no 30313-66-7 (Octanedioic acid, 2-ethyl-2,7,7-trimethyl-)

• Product Name: Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
• CAS No: 30313-66-7
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 1442415
• Update Time: 2024-08-15

Octanedioic acid, 2-ethyl-2,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2-ethyl-2,7,7-trimethyl-

• Inchi： 1S/C13H24O4/c1-5-13(4,11(16)17)9-7-6-8-12(2,3)10(14)15/h5-9H2,1-4H3,(H,14,15)(H,16,17)
• InChI Key： GVOBBEXGICSULX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC)(C)CCCCC(C)(C)C(O)=O

Computed Properties

• Exact Mass: 244.16752

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 391.3±25.0 °C(Predicted)
• PSA: 74.6
• pka: 4.84±0.45(Predicted)